Cas no 61348-81-0 (Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-)
61348-81-0 structure
Product Name:Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
CAS No:61348-81-0
MF:C13H5N5O10
MW:391.206302404404
CID:482990
PubChem ID:71396698
Update Time:2025-04-19
Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
- (4-nitro-2-nitrosophenyl)-(2,4,6-trinitrophenyl)methanone
- 61348-81-0
- DTXSID40818242
- (4-Nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)methanone
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- Inchi: 1S/C13H5N5O10/c19-13(8-2-1-6(15(21)22)3-9(8)14-20)12-10(17(25)26)4-7(16(23)24)5-11(12)18(27)28/h1-5H
- InChI Key: MTWFKLNZPWKYKX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1N=O)[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 391.00365
- Monoisotopic Mass: 391.00364137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 230Ų
Experimental Properties
- PSA: 219.06
Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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